Cas no 1015844-45-7 (4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 1015844-45-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD07791995
• CID: 3101854
• PubChem ID: 6501008
• Update Time: 2025-06-08

4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid
• 4-(4,5-dimethyl-3-oxo-1H-pyrazol-2-yl)benzoic acid
• 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoicacid
• 4-(3,4-dimethyl-5-oxo-2H-pyrazol-1-yl)benzoic acid
• AKOS000112859
• SCHEMBL10049724
• 1015844-45-7
• 4-(5-Hydroxy-3,4-dimethyl-pyrazol-1-yl)-benzoic acid

• MDL： MFCD07791995
• Inchi： 1S/C12H12N2O3/c1-7-8(2)13-14(11(7)15)10-5-3-9(4-6-10)12(16)17/h3-6,13H,1-2H3,(H,16,17)
• InChI Key： LQBLVBLYBZUXIB-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)NN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid

Introduction to 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic Acid (CAS No. 1015844-45-7)

4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1015844-45-7, has garnered attention due to its potential applications in various biological and chemical processes. The molecular structure of this compound incorporates a benzoic acid moiety linked to a pyrazole ring, which is further substituted with hydroxyl and methyl groups. This arrangement contributes to its distinct chemical behavior and reactivity, making it a valuable subject of study in synthetic chemistry and drug development.

The benzoic acid component of 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid plays a crucial role in its pharmacological properties. Benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory effects, which have been extensively studied in the context of developing new therapeutic agents. The presence of the hydroxyl group in the pyrazole ring enhances the compound's ability to interact with biological targets, thereby increasing its potential as a pharmacophore. This feature is particularly relevant in the development of drugs targeting neurological and cardiovascular diseases, where precise molecular interactions are essential for efficacy.

Recent research has highlighted the importance of 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid in the context of oxidative stress and inflammation modulation. Studies have demonstrated that this compound can inhibit the activity of key enzymes involved in these pathways, such as COX-2 and LOX. The 5-Hydroxy group in the pyrazole ring is particularly critical for these interactions, as it provides a site for hydrogen bonding and other non-covalent interactions with target proteins. These findings suggest that 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid could be a promising lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid has shown potential in the treatment of neurodegenerative diseases. The pyrazole ring is known to interact with various neurotransmitter receptors and ion channels, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating neuronal signaling pathways. The 3,4-dimethyl substitution on the pyrazole ring further enhances its bioavailability and stability, making it a more viable candidate for clinical applications.

The synthesis of 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functionalization with hydroxyl and methyl groups. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired substitution pattern on the benzoic acid moiety. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

The pharmacokinetic properties of 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. The presence of both hydrophilic and lipophilic functional groups allows it to traverse biological membranes effectively, ensuring adequate delivery to target sites. Additionally, its metabolic stability suggests that it can maintain its therapeutic effects over an extended period without rapid degradation.

In conclusion, 4-(5-Hydroxy-3,4-dimethyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 1015844-45-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it a valuable candidate for developing drugs targeting inflammation, oxidative stress, and neurodegenerative diseases. Ongoing research continues to explore its full therapeutic potential, paving the way for innovative treatments in medicine.